Cas no 922713-33-5 (L-Threonine, L-valyl-L-prolyl-L-isoleucyl-L-threonyl-L-prolyl-)

• Product Name: L-Threonine, L-valyl-L-prolyl-L-isoleucyl-L-threonyl-L-prolyl-
• CAS No: 922713-33-5
• MF: C₂₉H₅₀N₆O₉
• MW: 626.742107868195
• CID: 739678
• PubChem ID: 16036247
• Update Time: 2025-04-19

L-Threonine, L-valyl-L-prolyl-L-isoleucyl-L-threonyl-L-prolyl- Chemical and Physical Properties

Names and Identifiers

• L-Threonine, L-valyl-L-prolyl-L-isoleucyl-L-threonyl-L-prolyl-
• L-Valyl-L-prolyl-L-isoleucyl-L-threonyl-L-prolyl-L-threonine
• DTXSID10581198
• 922713-33-5

• Inchi： 1S/C29H50N6O9/c1-7-15(4)21(31-24(38)18-10-8-12-34(18)27(41)20(30)14(2)3)26(40)32-22(16(5)36)28(42)35-13-9-11-19(35)25(39)33-23(17(6)37)29(43)44/h14-23,36-37H,7-13,30H2,1-6H3,(H,31,38)(H,32,40)(H,33,39)(H,43,44)/t15-,16+,17+,18-,19-,20-,21-,22-,23-/m0/s1
• InChI Key： SJZSLGPYAVBLSF-JRJRRAIFSA-N
• SMILES： O=C([C@@H]1CCCN1C([C@H](C(C)C)N)=O)N[C@H](C(N[C@@H]([C@@H](C)O)C(N1CCC[C@H]1C(N[C@H](C(=O)O)[C@@H](C)O)=O)=O)=O)[C@@H](C)CC

Computed Properties

• Exact Mass: 626.36392719g/mol
• Monoisotopic Mass: 626.36392719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 44
• Rotatable Bond Count: 14
• Complexity: 1070
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 232Ų